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molecular formula C18H17NO2 B1146998 2-Benzyl-2,3,3A,9B-tetrahydro-1H-5-oxa-2-aza-cyclopenta[A]naphthalen-4-one CAS No. 152400-51-6

2-Benzyl-2,3,3A,9B-tetrahydro-1H-5-oxa-2-aza-cyclopenta[A]naphthalen-4-one

Cat. No. B1146998
CAS RN: 152400-51-6
M. Wt: 279.33
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Patent
US07776874B2

Procedure details

Lithium tetrahydroaluminate in tetrahydrofuran (1.00 M, 1.50 mL) was added to a solution of 2-benzyl-2,3,3a,9b-tetrahydrochromeno[3,4-c]pyrrol-4(1H)-one (188.0 mg, 0.0006730 mol) in THF (2.0 mL) at 0° C. The mixture was stirred at 0° C. for 1 h and then quenched with acetone. Ethyl acetate (10 mL) was added and the resulting mixture was treated with NaOH (1N, 3 mL) and then was filtered through a pad of celite. The filtrate was washed with brine (2×5 mL) and the organic layer was dried over Na2SO4, filtered, and concentrated under reduced pressure to give the desired product.
Name
Lithium tetrahydroaluminate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-benzyl-2,3,3a,9b-tetrahydrochromeno[3,4-c]pyrrol-4(1H)-one
Quantity
188 mg
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
[AlH4-].[Li+].[CH2:3]([N:10]1[CH2:14][CH:13]2[C:15]3[CH:16]=[CH:17][CH:18]=[CH:19][C:20]=3[O:21][C:22](=[O:23])[CH:12]2[CH2:11]1)[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1>O1CCCC1>[CH2:3]([N:10]1[CH2:11][CH:12]([CH2:22][OH:23])[CH:13]([C:15]2[CH:16]=[CH:17][CH:18]=[CH:19][C:20]=2[OH:21])[CH2:14]1)[C:4]1[CH:5]=[CH:6][CH:7]=[CH:8][CH:9]=1 |f:0.1|

Inputs

Step One
Name
Lithium tetrahydroaluminate
Quantity
0 (± 1) mol
Type
reactant
Smiles
[AlH4-].[Li+]
Name
2-benzyl-2,3,3a,9b-tetrahydrochromeno[3,4-c]pyrrol-4(1H)-one
Quantity
188 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CC2C(C1)C=1C=CC=CC1OC2=O
Name
tetrahydrofuran
Quantity
1.5 mL
Type
solvent
Smiles
O1CCCC1
Name
THF
Quantity
2 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 0° C. for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched with acetone
ADDITION
Type
ADDITION
Details
Ethyl acetate (10 mL) was added
ADDITION
Type
ADDITION
Details
the resulting mixture was treated with NaOH (1N, 3 mL)
FILTRATION
Type
FILTRATION
Details
was filtered through a pad of celite
WASH
Type
WASH
Details
The filtrate was washed with brine (2×5 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
desired product
Type
product
Smiles
C(C1=CC=CC=C1)N1CC(C(C1)CO)C1=C(C=CC=C1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.